Cas no 892769-83-4 (1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one structure
892769-83-4 structure
Product name:1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
CAS No:892769-83-4
MF:C26H32FN3O3S
MW:485.613988876343
CID:5423618
PubChem ID:16020661

1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3-[(4-ethylphenyl)sulfonyl]-6-fluoro-7-(4-propyl-1-piperazinyl)-4(1H)-quinolinone
    • E599-0211
    • 892769-83-4
    • CCG-78972
    • 1-ethyl-3-(4-ethylphenyl)sulfonyl-6-fluoro-7-(4-propylpiperazin-1-yl)quinolin-4-one
    • F3411-0627
    • AKOS001924922
    • 1-ethyl-3-((4-ethylphenyl)sulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one
    • CHEMBL1715465
    • HMS1867K13
    • NCGC00123623-01
    • 1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
    • Inchi: 1S/C26H32FN3O3S/c1-4-11-28-12-14-30(15-13-28)24-17-23-21(16-22(24)27)26(31)25(18-29(23)6-3)34(32,33)20-9-7-19(5-2)8-10-20/h7-10,16-18H,4-6,11-15H2,1-3H3
    • InChI Key: AOACOAUYPDXDKG-UHFFFAOYSA-N
    • SMILES: N1(CC)C2=C(C=C(F)C(N3CCN(CCC)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 485.215
  • Monoisotopic Mass: 485.215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 69.3A^2

Experimental Properties

  • Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 663.5±55.0 °C(Predicted)
  • pka: 7.94±0.10(Predicted)

1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-0627-1mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
1mg
$54.0 2023-09-10
Life Chemicals
F3411-0627-2mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
2mg
$59.0 2023-09-10
Life Chemicals
F3411-0627-10μmol
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-0627-25mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
25mg
$109.0 2023-09-10
Life Chemicals
F3411-0627-5μmol
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-0627-20μmol
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-0627-4mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
4mg
$66.0 2023-09-10
Life Chemicals
F3411-0627-3mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
3mg
$63.0 2023-09-10
Life Chemicals
F3411-0627-10mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
10mg
$79.0 2023-09-10
Life Chemicals
F3411-0627-15mg
1-ethyl-3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
892769-83-4
15mg
$89.0 2023-09-10

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